2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate 4,4-dioxide

Specification

• Molecular Formula: C17H12Cl2O5S
• Molecular Weight: 399.2 g/mol
• IUPAC Name: (2,4-dichlorophenyl) 4,4-dioxo-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxylate
• Standard InChI: InChI=1S/C17H12Cl2O5S/c18-12-6-7-14(13(19)10-12)24-17(20)15-16(11-4-2-1-3-5-11)25(21,22)9-8-23-15/h1-7,10H,8-9H2
• Standard InChI Key: FZFITCOAWKTGIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C(=C(O1)C(=O)OC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC=C3

Introduction

2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate 4,4-dioxide is a complex organic compound that belongs to the oxathiine class of heterocyclic compounds. Its molecular formula is $C_{16}H_{14}Cl_{2}O_{4}S$, and it has a molecular weight of approximately 375.25 g/mol. This compound is of interest due to its unique structure and potential applications in various fields, including medicinal chemistry and drug discovery.

Synthesis

The synthesis of 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate 4,4-dioxide typically involves several steps associated with heterocyclic chemistry. Common methodologies include the use of specific reagents and controlled reaction conditions to optimize yields and purity. Literature provides insights into the exact conditions used in successful syntheses, such as temperature, solvent choice, and catalysts.

Synthesis Steps

• Preparation of Intermediates: This involves creating the necessary building blocks for the oxathiine ring.

• Ring Formation: The oxathiine ring is formed through a series of reactions, often involving cyclization.

• Functionalization: The introduction of the dichlorophenyl and phenyl groups to the oxathiine core.

Biological Activity and Applications

Research into the biological activity of compounds like 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate 4,4-dioxide suggests potential interactions at the molecular level with biological targets. These interactions could involve enzyme inhibition or interference with cellular processes, which may lead to therapeutic applications. The compound's unique structure, including the oxathiine ring and dichlorophenyl group, enhances its potential for diverse biological activities.

Potential Applications

• Medicinal Chemistry: Potential therapeutic applications due to its biological activity profile.

• Drug Discovery: The compound's structure makes it a candidate for further modification and optimization in drug development.

Research Findings and Future Directions

While detailed pharmacological studies are necessary to fully understand the biological activities and efficacy of 2,4-Dichlorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate 4,4-dioxide, preliminary findings suggest significant potential. Further research should focus on elucidating its precise mechanisms of action and exploring its safety profile to unlock its full potential in various applications.

Research Directions

• Pharmacological Studies: Investigate binding affinities and biological activities.

• Toxicity and Safety: Assess the compound's safety profile for potential therapeutic use.

• Structural Modifications: Explore modifications to enhance biological activity and reduce potential side effects.